Cas no 556777-73-2 (4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine)

4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine structure
556777-73-2 structure
Product Name:4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine
CAS No:556777-73-2
MF:C17H19N3
MW:265.352863550186
MDL:MFCD05197318
CID:944294
PubChem ID:4203559
Update Time:2025-04-19

4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine
    • 4-(2-pyridin-4-yl-1H-indol-3-yl)butan-1-amine
    • 4-(2-(pyridin-4-yl)-1h-indol-3-yl)butylamine
    • GL-0388
    • MFCD05197318
    • MS-21555
    • 4-[2-(pyridin-4-yl)-1H-indol-3-yl]butan-1-amine
    • DTXSID40400808
    • AKOS015955053
    • 556777-73-2
    • 4-(2-(Pyridin-4-yl)-1H-indol-3-yl)butan-1-amine
    • MDL: MFCD05197318
    • Inchi: 1S/C17H19N3/c18-10-4-3-6-15-14-5-1-2-7-16(14)20-17(15)13-8-11-19-12-9-13/h1-2,5,7-9,11-12,20H,3-4,6,10,18H2
    • InChI Key: OXSPAFHPBZTZKD-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C1C1C=CN=CC=1)CCCCN

Computed Properties

  • Exact Mass: 265.15800
  • Monoisotopic Mass: 265.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 506.4±50.0 °C at 760 mmHg
  • Flash Point: 312.2±32.9 °C
  • Refractive Index: 1.647
  • PSA: 54.70000
  • LogP: 4.21160

4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine Security Information

4-(2-pyridin-4-yl-1h-indol-3-yl)-butylamine Pricemore >>

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